3-(Naphthalen-2-yl)-1,2-oxazol-5-ol

• IUPAC Name: 3-naphthalen-2-yl-2H-1,2-oxazol-5-one
• InChI: InChI=1S/C13H9NO2/c15-13-8-12(14-16-13)11-6-5-9-3-1-2-4-10(9)7-11/h1-8,14H
• InChI Key: IDEXCBGTYLNYNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CC(=O)ON3
• Molecular Formula: C13H9NO2
• Molecular Weight: 211.22 g/mol

Description

Naphthalene derivatives, such as the one you mentioned, are a class of arenes, consisting of two ortho-fused benzene rings. They have interesting structures and a variety of biological properties, such as antimicrobial, antioxidant, cytotoxic, anti-inflammatory, and antiprotozoal.

Synthesis Analysis

The synthesis of naphthalene derivatives often involves multicomponent reactions. For example, a compound similar to the one you mentioned, (E)-3-mesityl-1-(naphthalen-2-yl) prop-2-en-1-one, was synthesized and its structure confirmed by X-ray crystallography.

Molecular Structure Analysis

The optimized molecular structure of naphthalene derivatives can be calculated using methods like DFT B3LYP/6-311G (d,p). The calculated geometric parameters are usually in good agreement with the experimental data obtained from X-ray structure.

Chemical Reactions Analysis

Naphthalene derivatives can participate in various organic reactions due to the presence of multiple reactive sites. They have been used in the design and synthesis of privileged scaffolds like xanthenes, chromenes, oxazines, furans, naphthopyrans, etc.

Physical And Chemical Properties Analysis

The physical and chemical properties of naphthalene derivatives can vary widely. For instance, 2-Naphthol has a molecular weight of 128.17 g/mol and a melting point of 122 °C.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Aminophosphonates, including compounds like 3-(Naphthalen-2-yl)-1,2-oxazol-5-ol, have attracted attention due to their resemblance to transition states of amines and esters in biological processes. .
• The coupling of aminophosphonates with heterocyclic rings has led to the discovery of potential drug candidates. .

Agrochemistry and Crop Protection

• Aminophosphonates find applications in agrochemicals. .
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Materials Science and Catalysis

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Organic Synthesis and Click Chemistry

• The compound’s synthesis involves the copper(I)-catalyzed alkyne–azide cycloaddition (CuAAC), a powerful click chemistry reaction. .

Mechanism of Action

The mechanism of action of naphthalene derivatives can vary depending on their structure and the biological target. For example, some naphthalene derivatives have been found to exhibit anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Safety and Hazards

The safety and hazards of naphthalene derivatives can also vary. For example, naphthalene is classified as a flammable solid and suspected of causing cancer.

Future Directions

The future directions in the research of naphthalene derivatives could involve the design and synthesis of more potent and selective agents for various therapeutic applications.